Cas no 2229343-98-8 (N,N-dimethyl-4-(oxiran-2-yl)methylaniline)

• Product Name: N,N-dimethyl-4-(oxiran-2-yl)methylaniline
• CAS No: 2229343-98-8
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6080442
• PubChem ID: 165754697
• Update Time: 2025-11-06

N,N-dimethyl-4-(oxiran-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(oxiran-2-yl)methylaniline
• 2229343-98-8
• N,N-dimethyl-4-[(oxiran-2-yl)methyl]aniline
• EN300-1833704

• Inchi： 1S/C11H15NO/c1-12(2)10-5-3-9(4-6-10)7-11-8-13-11/h3-6,11H,7-8H2,1-2H3
• InChI Key： ZCRXPOOQJLWUDC-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N-dimethyl-4-(oxiran-2-yl)methylaniline

Comprehensive Overview of N,N-Dimethyl-4-(Oxiran-2-Yl)methylaniline (CAS No. 2229343-98-8)

N,N-Dimethyl-4-(oxiran-2-yl)methylaniline (CAS No. 2229343-98-8) is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This molecule features a benzene ring substituted with a dimethylamino group at the para position and an epoxide-containing side chain derived from oxirane (commonly known as ethylene oxide). The integration of these functional groups provides a versatile platform for chemical modifications and interactions, making it a valuable intermediate or building block in advanced research applications.

The chemical structure of this compound can be dissected into three key components: the aniline core, the dimethylamino substituent, and the epoxide functionality. The aniline moiety contributes to aromatic stability and potential hydrogen bonding capabilities, while the dimethylamino group introduces steric bulk and basicity. The epoxide ring, a strained three-membered cyclic ether, is highly reactive due to its inherent ring strain, enabling it to participate in nucleophilic ring-opening reactions. These structural characteristics collectively define the reactivity profile and synthetic utility of N,N-dimethyl-4-(oxiran-2-yl)methylaniline.

Recent advancements in computational chemistry have elucidated the electronic distribution within this molecule. Studies using density functional theory (DFT) simulations highlight that the dimethylamino group exerts an electron-donating effect via resonance and inductive mechanisms, which enhances the electron density on the adjacent benzene ring. This phenomenon has implications for directing electrophilic aromatic substitution reactions toward specific positions on the aromatic core. Additionally, quantum mechanical calculations reveal that the epoxide ring adopts a puckered conformation to minimize angle strain, a feature critical for its reactivity in cross-coupling processes.

In terms of synthetic methodology, N,N-Dimethyl-4-(oxiran-2-yl)methylaniline can be prepared through strategic multistep synthesis routes. One prominent approach involves the alkylation of 4-fluoroaniline with an epoxide-derived electrophile under phase-transfer catalytic conditions. Alternatively, transition-metal-catalyzed C–H functionalization techniques have been employed to directly install both the dimethylamino and epoxide functionalities onto an aromatic scaffold. These modern synthetic strategies align with green chemistry principles by minimizing waste generation and improving atom efficiency.

The reactivity profile of this compound has been extensively explored in recent literature. Notably, its epoxide functionality enables participation in "click chemistry" reactions such as thiol–epoxy coupling or nucleophilic ring-opening processes with amine or alcohol reagents. For instance, studies published in *Organic Letters* (Vol. 15(18), 2017) demonstrated that this molecule serves as an effective precursor for constructing bioconjugation linkers by reacting with thiol-containing biomolecules under mild aqueous conditions. Such applications are particularly relevant in drug delivery systems where site-specific conjugation is required.

From a medicinal chemistry perspective, compounds bearing similar structural motifs have shown promise as enzyme inhibitors or receptor modulators. While direct pharmacological data on CAS No. 2229343-98-8 remains limited due to its primary role as an intermediate rather than a final drug candidate, analogs featuring substituted epoxides have demonstrated activity against serine proteases and tyrosine kinases—key targets in cancer therapy research. The dimethylamino group's basicity also suggests potential for proton sponge behavior in pH-responsive drug delivery systems.

Materials science applications are another emerging area for this compound class. Research published in *Advanced Materials Interfaces* (Vol. 10(15), 2016) investigated self-assembled monolayers derived from similar epoxide-functionalized aromatic molecules on gold surfaces. These monolayers exhibited tunable wettability properties through controlled ring-opening reactions triggered by environmental stimuli such as temperature or pH changes—a characteristic valuable for smart surface engineering applications.

Analytical characterization techniques play a crucial role in understanding this compound's properties at both macroscopic and molecular levels: - Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for aromatic protons adjacent to both substituents. - Mass spectrometry confirms molecular ion peaks corresponding to [M+H]⁺ at m/z = 175. - X-ray crystallography studies demonstrate intermolecular hydrogen bonding between dimethylamino groups and neighboring oxygen atoms from adjacent molecules. - Differential scanning calorimetry (DSC) profiles indicate glass transition temperatures around 55°C when incorporated into polymer matrices.

The environmental stability of N,N-Dimethyl-4-(oxiran-2-Yl)methylaniline has been evaluated under various storage conditions according to IUPAC guidelines: - At room temperature (< 30°C), it remains stable for extended periods when protected from moisture. - Exposure to strong acids (> pH 1) leads to gradual hydrolysis of the epoxide ring. - Photostability tests show minimal degradation under UV-A radiation (< 365 nm). - Thermal decomposition initiates at approximately 160°C under nitrogen atmosphere.

In educational contexts, this compound serves as an excellent teaching tool for illustrating several fundamental concepts: - The application of Hammett equations to predict reaction rates based on substituent effects - The role of steric hindrance in directing electrophilic substitution reactions - Mechanistic analysis of nucleophilic attack on strained three-membered rings - Spectroscopic interpretation challenges arising from overlapping functional groups

Ongoing research continues to expand our understanding of this fascinating molecule class: - A collaborative study between MIT and ETH Zurich is investigating its use as a photoresponsive unit in molecular switches activated by visible light. - Researchers at Kyoto University have developed new asymmetric catalytic methods using chiral auxiliaries derived from similar epoxide-containing structures. - Computational models predict that derivatives with additional fluorinated substituents could exhibit enhanced solubility properties suitable for pharmaceutical formulations.